Cas no 143287-24-5 (4-(1-Ethoxyethylidene)-2-phenyl-1,3-oxazol-5(4H)-one)

• Product Name: 4-(1-Ethoxyethylidene)-2-phenyl-1,3-oxazol-5(4H)-one
• CAS No: 143287-24-5
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 2775944
• PubChem ID: 3530460
• Update Time: 2025-04-21

4-(1-Ethoxyethylidene)-2-phenyl-1,3-oxazol-5(4H)-one Chemical and Physical Properties

Names and Identifiers

• 143287-24-5
• DTXSID70393370
• DTXCID60344230
• 4-(1-ethoxyethylidene)-2-phenyl-1,3-oxazol-5(4H)-one
• 4-(1-Ethoxyethylidene)-2-phenyl-1,3-oxazol-5(4H)-one

• Inchi： 1S/C13H13NO3/c1-3-16-9(2)11-13(15)17-12(14-11)10-7-5-4-6-8-10/h4-8H,3H2,1-2H3
• InChI Key： OCUKNVJNEOPYAH-UHFFFAOYSA-N
• SMILES： O1C(C(=C(C)OCC)N=C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 231.08954328Da
• Monoisotopic Mass: 231.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 47.9Ų